2566-34-9

2-(Methylamino)isobutyric acid

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• CAS RN:
• 2566-34-9

• Formula:
• C5H11NO2

• InChI:
• InChI=1S/C5H11NO2/c1-5(2,6-3)4(7)8/h6H,1-3H3,(H,7,8)

• InChIKey:
• DLAMVQGYEVKIRE-UHFFFAOYSA-N

• Alpha-(methylamino)isobutyric acid is a non-proteinogenic alpha-amino acid that is isobutyric acid in which the alpha-hydrogen has been replaced by a methylamino group. It has a role as a human urinary metabolite. It is an alanine derivative, a non-proteinogenic alpha-amino acid and a secondary amino compound. It derives from an isobutyric acid.
  N-Methyl-a-aminoisobutyric acid, also known as alpha-methylaminoisobutyrate or amaib, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). N-Methyl-a-aminoisobutyric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). N-Methyl-a-aminoisobutyric acid can be biosynthesized from isobutyric acid.

2-Methyl-2-(methylamino)propanoic acid hydrochloride

• CAS RN:
• 1223405-15-9; 2566-34-9

• Formula:
• C5H12ClNO2

• InChI:
• InChI=1S/C5H11NO2.ClH/c1-5(2,6-3)4(7)8;/h6H,1-3H3,(H,7,8);1H

• InChIKey:
• BZLVPSLGJCWYBB-UHFFFAOYSA-N

• 2-Methyl-2-(methylamino)propanoic acid hydrochloride is a useful research compound. Its molecular formula is C5H12ClNO2 and its molecular weight is 153.61. The purity is usually 95%.